Cas no 38770-03-5 (Ethanaminium,N,N,N-trimethyl-2-[[methyl(1,2,2-trimethylpropoxy)phosphinyl]thio]-)

• Product name: Ethanaminium,N,N,N-trimethyl-2-[[methyl(1,2,2-trimethylpropoxy)phosphinyl]thio]-
• CAS No: 38770-03-5
• MF: C₁₂H₂₉NO₂PS
• MW: 282.40296
• CID: 311929
• PubChem ID: 162326

Ethanaminium,N,N,N-trimethyl-2-[[methyl(1,2,2-trimethylpropoxy)phosphinyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N,N,N-trimethyl-2-[[methyl(1,2,2-trimethylpropoxy)phosphinyl]thio]-
• Ethanaminium, N,N,N-trimethyl-2-((methyl(1,2,2-trimethylpropoxy)phosphinyl)thio)-
• Pinacolyl S-(2-trimethylaminoethyl)methylphosphonothioate
• 2-[[3,3-dimethylbutan-2-yloxy(methyl)phosphoryl]thio]ethyl-trimethylammonium
• DTXSID20959581
• A827962
• 38770-03-5
• 2-[3,3-dimethylbutan-2-yloxy(methyl)phosphoryl]sulfanylethyl-trimethyl-azanium
• 2-({[(3,3-Dimethylbutan-2-yl)oxy](methyl)phosphoryl}sulfanyl)-N,N,N-trimethylethan-1-aminium
• Pinacolyl-bos

• Inchi： InChI=1S/C12H29NO2PS/c1-11(12(2,3)4)15-16(8,14)17-10-9-13(5,6)7/h11H,9-10H2,1-8H3/q+1
• InChI Key： OKYKDPYOFDFXJC-UHFFFAOYSA-N
• SMILES： C[N+](CCSP(OC(C(C)(C)C)C)(C)=O)(C)C

Computed Properties

• Exact Mass: 282.16587
• Monoisotopic Mass: 282.16566234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3